Cas no 698-31-7 (4-Nitrosoresorcinol)
4-Nitrosoresorcinol structure
Product Name:4-Nitrosoresorcinol
4-Nitrosoresorcinol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol,4-nitroso-
- 4-nitroso-1,3-Benzenediol
- 4-nitrosobenzene-1,3-diol
- 4-Nitrosoresorcinol
- BRN 2043220
- Nitrosoresorcinol
- Resorcinol, nitroso-
- NSC5553
- 1,3-Benzenediol, 4-nitroso-
- EINECS 211-815-8
- BJBGAAAJTDQABC-UHFFFAOYSA-N
- hydroxy-p-benzoquinone oxime
- SCHEMBL532655
- BRN 2248693
- FT-0692562
- AKOS006274158
- 2,5-Cyclohexadien-1-one, 3-hydroxy-4-hydroxyimino-
- SCHEMBL11486250
- 1,3-Benzenediol, 4-nitroso, monosodium salt
- 3-Hydroxy-4-hydroxyimino-2,5-cyclohexadien-1-one
- DTXSID50220094
- 698-31-7
- 25905-65-1
- Benzoquinone, 2-hydroxy-, 1-oxime
- NS00036961
-
- Inchi： 1S/C6H5NO3/c8-4-1-2-5(7-10)6(9)3-4/h1-3,8-9H
- InChI Key： BJBGAAAJTDQABC-UHFFFAOYSA-N
- SMILES： OC1C=C(C=CC=1N=O)O
Computed Properties
- Exact Mass: 139.02695
- Monoisotopic Mass: 139.026943
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.9
- XLogP3: 1.1
Experimental Properties
- Density: 1.5553 (rough estimate)
- Melting Point: 122°C
- Boiling Point: 278.88°C (rough estimate)
- Flash Point: 149.9°C
- Refractive Index: 1.5423 (estimate)
- PSA: 69.89
4-Nitrosoresorcinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N546640-100mg |
4-Nitrosoresorcinol |
698-31-7 | 100mg |
$167.00 | 2023-05-17 | ||
| TRC | N546640-500mg |
4-Nitrosoresorcinol |
698-31-7 | 500mg |
$684.00 | 2023-05-17 | ||
| TRC | N546640-1g |
4-Nitrosoresorcinol |
698-31-7 | 1g |
$ 1110.00 | 2022-06-03 | ||
| TRC | N546640-1000mg |
4-Nitrosoresorcinol |
698-31-7 | 1g |
$1344.00 | 2023-05-17 | ||
| TRC | N546640-750mg |
4-Nitrosoresorcinol |
698-31-7 | 750mg |
$ 800.00 | 2023-09-06 |
4-Nitrosoresorcinol Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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